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Compound of Interest

Compound Name: Azido(dimethyl)phenylsilane

Cat. No.: B15489837

Technical Guide to the Safety of
Azido(dimethyl)phenylsilane

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Azido(dimethyl)phenylsilane (CAS
No. 4774-74-7) is not readily available in the public domain. This guide has been compiled from
limited sources specific to the compound and supplemented with general safety information for
organoazides and silanes. Researchers, scientists, and drug development professionals should
handle this compound with extreme caution and perform a thorough risk assessment before
use. The information provided herein is for guidance only and should not be considered a
substitute for a formal, substance-specific SDS.

Chemical Identification and Physical Properties

Azido(dimethyl)phenylsilane is an organosilicon compound containing an azide functional
group. While detailed, verified physical and chemical property data are scarce, the following
information has been aggregated from available sources.
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Property Value Source
CAS Number ATT4-74-7 [1]
Molecular Formula C8H11N3Si [1]
Molecular Weight 177.28 g/mol [1]
Boiling Point Not available

Melting Point Not available

Density Not available

Flash Point Not available

Solubility Not available

Hazard Identification and Classification

Due to the absence of a specific GHS classification for Azido(dimethyl)phenylsilane, the
potential hazards are inferred from the functional groups present (azide and organosilane) and
data on related compounds.

Potential Major Hazards:

o Explosive Potential: Organic azides are known to be energetic materials that can be
sensitive to shock, friction, heat, and light, potentially leading to violent decomposition.[2]
The carbon-to-nitrogen ratio should be considered when assessing stability.[2]

o Toxicity: Azides as a class of compounds possess toxic properties.[2] Lower molecular
weight, volatile azidosilanes can hydrolyze on contact with moisture to release poisonous
hydrazoic acid.[3] Inhalation of hydrazoic acid can cause a burning sensation in the mucous
membranes, increased respiration and heart rate, and a flushed feeling.[3]

» Reactivity: Azidosilanes can react rapidly with protic solvents.[3] They should not be mixed
with acids, as this can form the highly toxic and explosive hydrazoic acid.[2] Contact with
metals should also be avoided to prevent the formation of highly unstable metal azides.[2]
Halogenated solvents should not be used as reaction media with azides.[2]
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* Moisture Sensitivity: Silanes are often sensitive to moisture.[4][5] Contact with water can
lead to hydrolysis and the release of flammable or toxic gases.[6]

A general hazard identification and response workflow is outlined in the diagram below.
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Caption: General workflow for hazard identification and response.

Experimental Protocols and Safe Handling

Given the potential hazards, stringent safety protocols must be followed when handling
Azido(dimethyl)phenylsilane.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[7][8]

Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves
(inspect before use) are required.[7][8]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[9] If there is a risk of exposure, a NIOSH/MSHA approved
respirator should be used.[8]

Handling:

e Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[9]

Use non-sparking tools and explosion-proof equipment.[8][9]

Ground all equipment to prevent static discharge.[6][9]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[6][9]
Prevent contact with moisture and water.[5][6]

Do not use metal spatulas or utensils to handle the material.[2]

Azide-containing waste should be collected separately and never mixed with acidic waste.[2]
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The following diagram illustrates a recommended workflow for the safe handling of
Azido(dimethyl)phenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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